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An In-depth Technical Guide to the Chemical Structure and Properties of Chlorophyll ¢

Introduction

Chlorophyll ¢ represents a family of accessory photosynthetic pigments found predominantly in
marine algae, including diatoms, dinoflagellates, and brown algae.[1][2] First reported in 1864
and isolated in 1942, these pigments play a crucial role in the light-harvesting complexes of
these organisms, enabling them to capture light energy in aquatic environments where blue-
green light penetrates deepest.[3] Unlike the more common chlorophylls a and b found in
terrestrial plants, chlorophyll ¢ possesses a unique porphyrin macrocycle structure, rather than
a chlorin ring, and lacks the long isoprenoid tail.[1][4] This guide provides a detailed
examination of the chemical structure, physicochemical properties, biosynthesis, and biological
function of chlorophyll c, along with relevant experimental protocols for its study.

Chemical Structure of Chlorophyll c

The fundamental structure of chlorophyll ¢ is a magnesium-containing tetrapyrrole with a fully
unsaturated porphyrin ring system.[3][5] This distinguishes it from chlorophylls a and b, which
are chlorins, meaning their D ring is partially reduced.[1] Another key structural feature is the
absence of the long phytol or other isoprenoid alcohol chain esterified at the C17 position;
instead, it has a trans-acrylic acid side chain.[3][4] This makes chlorophyll ¢ a type of
chlorophyllide.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1240455?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Chlorophyll_c
https://www.fondriest.com/environmental-measurements/parameters/water-quality/algae-phytoplankton-chlorophyll/
https://grokipedia.com/page/Chlorophyll_c
https://www.benchchem.com/product/b1240455?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorophyll_c
https://microbenotes.com/chlorophyll/
https://grokipedia.com/page/Chlorophyll_c
https://pmc.ncbi.nlm.nih.gov/articles/PMC8838077/
https://www.benchchem.com/product/b1240455?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chlorophyll_c
https://grokipedia.com/page/Chlorophyll_c
https://microbenotes.com/chlorophyll/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary variants—chlorophyll c1, c2, and cs—are distinguished by substitutions on the
porphyrin ring, primarily at the C8 and C7 positions.[3]

o Chlorophyll ca: Features an ethyl group (-CH2CHs) at the C8 position.[3]

e Chlorophyll c2: The most common form, it has a vinyl group (-CH=CH3) at the C8 position.[1]
[4]

o Chlorophyll c3: A more polar variant, it is characterized by a methoxycarbonyl group (-
COOCHSs) at the C7 position.[3]

These structural variations influence the pigment's absorption spectrum and its function within
the light-harvesting apparatus.[3]
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Figure 1: Comparative structures of Chlorophyll c1, c2, and cs.

Physicochemical Properties

Chlorophyll c appears as yellowish-brown crystals or amorphous solids but exhibits a blue-
green color in dilute organic solutions.[3] It is soluble in polar organic solvents like methanol,
ethanol, and acetone, which facilitates its extraction from algal biomass.[3][6] The key
physicochemical and spectral properties are summarized below.

Data Presentation: Properties of Chlorophyll ¢ Variants

The following table outlines the quantitative properties of the main chlorophyll ¢ variants.
Absorption maxima can vary slightly depending on the specific solvent and its purity.
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Property

Chlorophyll c1

Chlorophyll c2

Chlorophyll c3

Molecular Formula

C35H30MgN4Os[3]

C35H28MgN4Os][3]

C36H30MgN4Oe[3]

Absorption Maxima
(Diethyl Ether)

444,577, 626 nm([1]

447, 580, 627 nm([1]

452, 585, 625 nm([1]

Absorption Maxima

(Acetone)

447,579, 629 nm[1]

450, 581, 629 nm[1]

452, 585, 627 nm[1]

Soret Band (Blue
Absorption)

~444-447 nm[1][3]

~447-450 nm[1][3]

~452-460 nm(3]

Q-Band (Red
Absorption)

~626-629 nm[1][3]

~627-629 nm[1][3]

~625-627 nm[3]

Molar Extinction
Coefficient (Soret
Peak)

~10% Mt cm~1[3]

~10° Mt cm~1[3]

~10% M~t cm™1[3]

Fluorescence

o ~650 nm([3] ~650 nm([3] Not specified
Emission
o Restricted to certain
o Ubiquitous across Most common form, )
Distribution haptophytes, diatoms,

most chromophytes[3]

ubiquitous[1][3]

dinoflagellates[3]

Biosynthesis of Chlorophyll c

The biosynthesis of chlorophyll ¢ branches from the main tetrapyrrole pathway shared with

chlorophyll a and hemes.[3] The pathway begins with the synthesis of protoporphyrin IX. A key

divergence occurs after the formation of divinylprotochlorophyllide (a) (DV-PChlide).

Unlike the pathway to chlorophyll a, which involves the reduction of the C17=C18 double bond

in the D ring by the enzyme protochlorophyllide oxidoreductase (POR), the chlorophyll ¢

pathway bypasses this step, preserving the fully unsaturated porphyrin ring.[1][3] The terminal
step is catalyzed by the recently identified enzyme CHLOROPHYLL C SYNTHASE (CHLCS), a
2-oxoglutarate-Fe(ll) dioxygenase.[7] This enzyme oxidizes the propionate side chain at

position C17 to form the characteristic acrylic acid side chain of chlorophyll c.[1]
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Figure 2: Simplified biosynthetic pathway of Chlorophyll c.

Biological Function and Signaling

Chlorophyll ¢ functions as an accessory pigment, broadening the spectrum of light available for
photosynthesis.[3] It absorbs strongly in the blue-violet region of the spectrum (447-520 nm),
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which is critical in aquatic environments where red light is rapidly attenuated with depth.[1]

It is located within the light-harvesting antenna complexes, often fucoxanthin-chlorophyll
proteins (FCPs), alongside chlorophyll a and carotenoids like fucoxanthin.[3] The energy
absorbed by chlorophyll c is transferred with extremely high efficiency (approaching 100%) to
chlorophyll a molecules within the photosystem reaction centers (P680 in Photosystem Il and
P700 in Photosystem 1).[3][8] This rapid energy transfer, occurring on ultrafast timescales
(<100 fs), is essential for powering the photosynthetic electron transport chain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Chlorophyll ¢ - Wikipedia [en.wikipedia.org]
. fondriest.com [fondriest.com]

. grokipedia.com [grokipedia.com]

. Chlorophylls: A Personal Snapshot - PMC [pmc.ncbi.nlm.nih.gov]

1
2
3
e 4. microbenotes.com [microbenotes.com]
5
6. researchgate.net [researchgate.net]
7

. Biosynthesis of chlorophyll ¢ in a dinoflagellate and heterologous production in planta -
PubMed [pubmed.nchbi.nlm.nih.gov]

o 8. Chlorophyll - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [chemical structure and properties of chlorophyll c].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240455#chemical-structure-and-properties-of-
chlorophyll-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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